Cas no 1033820-08-4 (6-Bromo-2,3-dichloropyridine)

• Product Name: 6-Bromo-2,3-dichloropyridine
• CAS No: 1033820-08-4
• MF: C₅H₂BrCl₂N
• MW: 226.886078357697
• MDL: MFCD11857711
• CID: 1027501
• PubChem ID: 329771630
• Update Time: 2025-06-14

6-Bromo-2,3-dichloropyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,3-dichloropyridine
• 2-bromo-5,6-dichloro-pyridine
• 2-Bromo-5,6-dichloropyridine
• DTXSID50673905
• 1033820-08-4
• MFCD11857711
• BS-26100
• N12997
• 6-Bromo-2,3-dichloropyridine, AldrichCPR
• SCHEMBL414351
• A898865
• AKOS015835393
• CS-0194402
• BBYIDUQXOFZISY-UHFFFAOYSA-N

• MDL： MFCD11857711
• Inchi： 1S/C5H2BrCl2N/c6-4-2-1-3(7)5(8)9-4/h1-2H
• InChI Key： BBYIDUQXOFZISY-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=N1)Cl)Cl

Computed Properties

• Exact Mass: 224.87500
• Monoisotopic Mass: 224.87477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 101
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.848±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 252.5±35.0 ºC (760 Torr),
• Flash Point: 106.5±25.9 ºC,
• Solubility: Very slightly soluble (0.64 g/l) (25 º C),
• PSA: 12.89000
• LogP: 3.15090

6-Bromo-2,3-dichloropyridine Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 6-Bromo-2,3-dichloropyridine

Comprehensive Overview of 6-Bromo-2,3-dichloropyridine (CAS No. 1033820-08-4): Properties, Applications, and Industry Insights

6-Bromo-2,3-dichloropyridine (CAS No. 1033820-08-4) is a halogenated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its versatile reactivity. This compound, characterized by its bromine and chlorine substituents, serves as a critical intermediate in synthesizing complex molecules. Its molecular formula, C₅H₂BrCl₂N, and molecular weight of 226.89 g/mol, make it a valuable building block for cross-coupling reactions and heterocyclic chemistry.

In recent years, the demand for 6-Bromo-2,3-dichloropyridine has surged, driven by its role in developing active pharmaceutical ingredients (APIs) and crop protection agents. Researchers frequently search for "synthesis methods for 6-Bromo-2,3-dichloropyridine" or "applications of halogenated pyridines," reflecting its industrial relevance. The compound’s stability under various conditions and compatibility with palladium-catalyzed reactions further enhance its utility.

From a structural perspective, the presence of bromo and dichloro groups at the 2, 3, and 6 positions of the pyridine ring enables selective functionalization. This feature is particularly valuable in designing drug candidates targeting kinase inhibitors or herbicides with improved efficacy. Environmental concerns have also spurred interest in "green synthesis of 6-Bromo-2,3-dichloropyridine," aligning with the global push for sustainable chemistry.

The compound’s physicochemical properties, such as a melting point range of 85–90°C and solubility in organic solvents like dichloromethane and tetrahydrofuran, facilitate its handling in laboratory and industrial settings. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity, a topic often queried as "analytical methods for CAS 1033820-08-4."

Emerging trends highlight the integration of 6-Bromo-2,3-dichloropyridine in material science, particularly in constructing organic electronic materials. Its electron-withdrawing properties make it suitable for designing n-type semiconductors, addressing queries like "pyridine derivatives in OLEDs." Additionally, regulatory compliance and safety data (e.g., "SDS for 6-Bromo-2,3-dichloropyridine") remain pivotal for end-users.

In conclusion, 6-Bromo-2,3-dichloropyridine (CAS No. 1033820-08-4) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—underscore its importance, while ongoing research continues to expand its potential.